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Compound of Interest

Compound Name: Iodomethylbenzene

Cat. No.: B152007 Get Quote

An In-depth Technical Guide to the CAS Numbers and Safety Information of

Iodomethylbenzenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the Chemical Abstracts Service (CAS)

numbers and safety profiles of iodomethylbenzene isomers. The following sections detail the

physicochemical properties, hazard classifications, and essential safety protocols for handling,

storage, and disposal of these compounds.

Physicochemical Properties
The properties of iodomethylbenzene isomers vary depending on the position of the iodo

group. The tables below summarize key quantitative data for easy comparison.

Table 1: CAS Numbers and Physical Properties of Iodomethylbenzene Isomers
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Safety and Hazard Information
The following table summarizes the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals information for each iodomethylbenzene isomer.

Table 2: GHS Hazard Information for Iodomethylbenzene Isomers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.chemicalbook.com/msds/3-iodotoluene.htm
https://m.chemicalbook.com/ProductMSDSDetailCB3427714_EN.htm
https://www.chemicalbook.com/msds/3-iodotoluene.htm
https://www.benchchem.com/product/b152007?utm_src=pdf-body
https://www.benchchem.com/product/b152007?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
Name

GHS
Pictogram(s)

Signal Word
Hazard
Statements

Precautionary
Statements

2-Iodotoluene

GHS07

(Exclamation

mark)[4]

Warning[14]

H315: Causes

skin irritation[14]

[15]. H319:

Causes serious

eye irritation[14]

[15]. H335: May

cause respiratory

irritation[6][14].

P261, P264,

P280,

P302+P352,

P305+P351+P33

8[14]

3-Iodotoluene

GHS07

(Exclamation

mark)[4]

Warning

H315: Causes

skin irritation.

H319: Causes

serious eye

irritation. H335:

May cause

respiratory

irritation[4].

P261, P264,

P271, P280,

P302+P352,

P305+P351+P33

8

4-Iodotoluene

GHS07

(Exclamation

mark)[9]

Warning[9]

H302: Harmful if

swallowed[9].

H315: Causes

skin irritation[1]

[9]. H319:

Causes serious

eye irritation[7].

H335: May

cause respiratory

irritation[1][7].

P261, P264,

P280,

P301+P312,

P302+P352,

P305+P351+P33

8[7][9]

Benzyl iodide GHS07

(Exclamation

mark), GHS09

(Environment)

[16]

Warning[16] Toxic by

ingestion,

inhalation, and

skin absorption;

very irritating to

skin and

eyes[10][17].
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[16].

its toxicity and
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Experimental Protocols
Handling and Personal Protective Equipment (PPE)
Proper handling and the use of appropriate PPE are crucial to minimize exposure risks.
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Preparation

Handling Procedure

Post-Handling

Conduct Risk Assessment

Select Appropriate PPE

Work in a Fume Hood

Avoid Skin/Eye Contact

Avoid Inhalation of Vapors

Ground Equipment (for liquids)

Decontaminate Work Area

Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste Properly

Click to download full resolution via product page

Safe Handling Workflow for Iodomethylbenzenes.
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Engineering Controls: Always handle iodomethylbenzenes in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation exposure.[8]

Eye Protection: Wear chemical safety goggles or a face shield that conforms to EN166 or

NIOSH standards.[7]

Skin Protection: Use impervious gloves (e.g., nitrile) and a lab coat.[8] Contaminated clothing

should be removed and washed before reuse.[11]

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, use a

NIOSH-approved respirator with an organic vapor cartridge.[12]

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[7]

Storage
Store in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents.[11][18]

Keep containers tightly closed when not in use.[11]

Protect from light, especially for 3-iodotoluene.[10]

For combustible liquids like 2- and 3-iodotoluene, keep away from heat, sparks, and open

flames.[5][11]

Spills and Accidental Release
Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a suitable,

closed container for disposal.[6]

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains.[6]

Eliminate all ignition sources in the vicinity of the spill.[2]

Disposal
Disposal of iodinated compounds must comply with local, state, and federal regulations.
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Waste Generation

Pre-Disposal Treatment (if necessary)

Final Disposal

Collect Waste in a Labeled, Sealed Container

Neutralize with Sodium Thiosulfate (for solutions containing elemental iodine)

Consult Local, State, and Federal Regulations

Transfer to a Licensed Hazardous Waste Disposal Facility

Click to download full resolution via product page

General Disposal Workflow for Iodinated Waste.

Do not dispose of iodomethylbenzenes down the drain.[19]

Waste should be treated as hazardous.[19]

For solutions containing elemental iodine, neutralization with a reducing agent like sodium

thiosulfate can be performed to convert it to the less hazardous iodide form.[20] The solution

should become colorless upon complete reaction.[21]

Dispose of the chemical waste through a licensed disposal company.[7] It may be possible to

dissolve the material in a combustible solvent and incinerate it in a chemical incinerator

equipped with an afterburner and scrubber.[7]

Reactivity and Incompatibilities
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Incompatible Materials: Strong oxidizing agents.[18]

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, and hydrogen iodide.[18]

Benzyl Iodide Reactivity: As a benzylic halide, benzyl iodide is a potent lachrymator and is

reactive towards nucleophiles. It may react with water or moist air to release toxic or

corrosive gases.[2][17] It is also sensitive to light.

Toxicological Information
Detailed toxicological studies for all isomers are not readily available. However, the available

data and hazard classifications indicate that these compounds are irritants and may be

harmful.

3-Iodotoluene: Oral LD50 (rat) = 2296 mg/kg.[3]

The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

Symptoms of overexposure can include skin and eye irritation, respiratory tract irritation, and

for benzyl iodide, severe burns and lachrymation.[2][7][17]

This guide is intended for informational purposes for trained professionals. Always consult the

most up-to-date Safety Data Sheet (SDS) for the specific product you are using and adhere to

all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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